Cas no 112809-25-3 (4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile)

• Product Name: 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
• CAS No: 112809-25-3
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD07368016
• CID: 62949
• PubChem ID: 7537616
• Update Time: 2025-04-18

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((1H-1,2,4-Triazol-3-yl)methyl)benzonitrile
• 4-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-BENZONITRILE
• 4-[1-(1,2,4-Triazolyl)methyl]-benzontrile
• Letrozole Intermediate
• 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
• 4-(1H-1,2,4- Triazolylmethyl)benzonitrile
• 4-(1-TRIAZOLYLMETHYL)-BENZONITRILE
• 4-[(1H-1,2,4-Triazol-1-yl)methyl]benzonitrile
• 4-[1-(1,2,4-triazolyl)-methyl]-benzonitrile
• 1-(4-Cyanobenzyl)-1,2,4-triazole
• 4-1-(1,2,4-Triazolyl)-methyl-benzonitrile
• 4-2[1-(1,2,4-Triazol-1-yl)methyl]benzonitrile
• Letrozole IMpurity C
• Letrozole Impurity 4
• INTERMEDIATE OF LETROZOLE
• 4-1-(1,2,4-Triazolyl)-methyl-benzonitril
• 4-(1,2,4-triazol-3-ylMethyl)benzonitrile
• 4-[1-(1,2,4-triazol-1-yl)methyl]benzonitrile
• 1-(4-cyano-benzyl)-1,2,4-triazole
• 4-((1H-1,2,4-triazol-1-yl)methyl)benzonitrile
• F12210
• 4-[(1,2,4-triazol-1-yl)methyl]benzonitrile
• SCHEMBL2285580
• 4-[(1,2,4-triazol-1-yl)methy]benzonitrile
• Z235362259
• Benzonitrile, 4-(1H-1,2,4-triazol-1-ylmethyl)-
• 1-(4-cyanobenzyl)-1h-1,2,4-triazole
• BCP22604
• AKOS000198441
• HQLYWHSJALKYOV-UHFFFAOYSA-N
• EN300-28861
• 4-(1H-1,2,4-Triazolylmethyl)benzonitrile
• AC-6806
• BDBM50351859
• 4-1-(1,2,4-triazolyl)methyl benzonitrile
• 112809-25-3
• A2276
• J-002843
• 4-(1h-1,2,4,-triazol-1-ylmethyl)benzonitrile
• 4-[1-(1,2,4-triazolyl)-methyl-benzonitrile
• 4-(1,2,4-triazol-1-ylmethyl)benzonitrile
• 4-(1H-1,2,4-triazol-1-ylmethyl) benzonitrile
• TS-02568
• MFCD07368016
• FT-0603758
• BPS74SKX8K
• CS-0170216
• CHEMBL1825020
• FT-0648269
• YSWG017
• 4-[1-(1,2,4-triazole-1-yl)methyl]benzonitrile
• CCG-357898
• 4-[1-(1,2,4-triazoly1)-methyl}-benzonitrile

• MDL： MFCD07368016
• Inchi： 1S/C10H8N4/c11-5-9-1-3-10(4-2-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
• InChI Key： HQLYWHSJALKYOV-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 184.07500
• Monoisotopic Mass: 184.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.19
• Melting Point: 69-72 ºC
• Boiling Point: 412.1 oC at 760 mmHg
• Flash Point: 203 oC
• Refractive Index: 1.642
• PSA: 65.36000
• LogP: 1.26718

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R10;R20/21/22
• Safety Instruction： S16-S22-S36/37/39
• Hazardous Material Identification：
• Safety Term：S16;S22;S36/37/39
• Risk Phrases：R10; R20/21/22
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles